Cas no 50548-48-6 (2-(5-Chloro-1-benzothiophen-2-yl)ethanol)

• Product Name: 2-(5-Chloro-1-benzothiophen-2-yl)ethanol
• CAS No: 50548-48-6
• MF: C₁₀H₉ClOS
• MW: 212.695860624313
• CID: 2150890
• Update Time: 2023-08-05

2-(5-Chloro-1-benzothiophen-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorobenzo[b]thiophen-2-yl)ethanol
• Benzo[b]thiophene-2-ethanol, 5-chloro-
• 2-(5-Chloro-1-benzothiophen-2-yl)ethanol

• Inchi： 1S/C10H9ClOS/c11-8-1-2-10-7(5-8)6-9(13-10)3-4-12/h1-2,5-6,12H,3-4H2
• InChI Key： MFTUBMVRULFRJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CCO)S2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 48.5